molecular formula C8H15NO B2381274 (6-Azabicyclo[3.2.1]octan-5-yl)methanol CAS No. 2167028-08-0

(6-Azabicyclo[3.2.1]octan-5-yl)methanol

Cat. No. B2381274
CAS RN: 2167028-08-0
M. Wt: 141.214
InChI Key: LEMZGVMBASFTHF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“(6-Azabicyclo[3.2.1]octan-5-yl)methanol” is a chemical compound with the CAS Number: 2167028-08-0 . It has a molecular weight of 141.21 . The IUPAC name of this compound is ( (1S,5R)-6-azabicyclo [3.2.1]octan-5-yl)methanol .


Synthesis Analysis

The synthesis of similar structures like the 8-azabicyclo[3.2.1]octane scaffold has been achieved through various methods . Most approaches rely on the enantioselective construction of an acyclic starting material that contains all the required stereochemical information to allow the stereocontrolled formation of the bicyclic scaffold .


Molecular Structure Analysis

The molecular structure of “(6-Azabicyclo[3.2.1]octan-5-yl)methanol” is represented by the Inchi Code: 1S/C8H15NO/c10-6-8-3-1-2-7(4-8)5-9-8/h7,9-10H,1-6H2 . This compound is part of the family of nitrogen-containing heterocycles .


Chemical Reactions Analysis

The 2-azabicyclo[3.2.1]octane system, which is similar to the structure of “(6-Azabicyclo[3.2.1]octan-5-yl)methanol”, has been applied as a key synthetic intermediate in several total syntheses . The unique structure of these compounds can make them a challenging scaffold to acquire .

It is stored at a temperature of 4 degrees Celsius .

Scientific Research Applications

Rodriguez, S., Uria, U., Reyes, E., Prieto, L., Rodríguez-Rodríguez, M., Carrillo, L., & Vicario, J. L. (2021). Enantioselective construction of the 8-azabicyclo[3.2.1]octane scaffold: application in the synthesis of tropane alkaloids. Organic & Biomolecular Chemistry, 19(17), 3777–3790. Read more Discovery and Preclinical Characterization of 5-[4,6-Bis({3-oxa-8-azabicyclo[3.2.1]octan-5-yl}methoxy)pyrimidin-2-ylthio]-2-methylpyrimidin-4(3H)-one (BMS-986094): A Novel Nucleotide Polymerase Inhibitor Effective against Hepatitis C Virus Genotype 1. Journal of Medicinal Chemistry, 57(5), 1880–1892. Read more 2-Azabicyclo[3.2.1]octane scaffold: synthesis and applications. (2024). Organic & Biomolecular Chemistry, 22(7), 2109–2115. Read more A novel and versatile method for the enantioselective syntheses of hydroxylated 8-azabicyclo[3,2,1]octan-3-ones and 9-azabicyclo[3,3,1]nonan-3-ones. (2013). Science China Chemistry,

Safety and Hazards

The safety information for this compound includes several hazard statements: H302, H315, H318, H335 . Precautionary measures include avoiding contact with skin and eyes, not eating, drinking, or smoking when using this product, and always washing hands after handling the product .

properties

IUPAC Name

6-azabicyclo[3.2.1]octan-5-ylmethanol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H15NO/c10-6-8-3-1-2-7(4-8)5-9-8/h7,9-10H,1-6H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LEMZGVMBASFTHF-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC2CC(C1)(NC2)CO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H15NO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

141.21 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(6-Azabicyclo[3.2.1]octan-5-yl)methanol

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.